Cas no 2171286-66-9 (2-{4-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171286-66-9
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5958337
• PubChem ID: 165583904
• Update Time: 2025-10-28

2-{4-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid
• EN300-1532231
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazol-1-yl}acetic acid
• 2-{4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazol-1-yl}acetic acid
• EN300-1532729
• 2171283-62-6
• 2172250-25-6
• 2-{4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-1H-pyrazol-1-yl}acetic acid
• EN300-1532414
• 2171286-66-9

• Inchi： 1S/C25H24N4O5/c30-23(31)13-29-12-17(11-26-29)27-24(32)15-9-16(10-15)28-25(33)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-12,15-16,22H,9-10,13-14H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： DSVAZAABIKHQKC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=NN(CC(=O)O)C=2)=O)C1)=O

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic Acid (CAS No. 2171286-66-9)

2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171286-66-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes cyclobutane and pyrazole heterocycles, as well as a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional moieties not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural design of 2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid is meticulously crafted to optimize its pharmacological potential. The cyclobutane ring, a prominent feature in many bioactive molecules, contributes to steric hindrance and rigidity, which can enhance binding affinity to biological targets. Meanwhile, the pyrazole ring is a well-known pharmacophore that exhibits a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The Fmoc group serves as a protective moiety for the amino group during synthetic processes, ensuring controlled reaction conditions and high yield.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid has emerged as a promising candidate in this endeavor. Its unique structural features make it an attractive scaffold for designing molecules that can interact selectively with biological targets. For instance, the combination of the cyclobutane and pyrazole moieties may facilitate the development of drugs that modulate enzyme activity or receptor binding with high precision.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazole derivatives have been extensively studied for their antitumor properties, and modifications to their structure have led to the discovery of several lead compounds that are currently in clinical trials. The presence of the Fmoc group also suggests that this molecule could be used as an intermediate in the synthesis of more complex drugs, providing researchers with a versatile building block for further chemical manipulation.

The synthesis of 2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. Key steps include the introduction of the Fmoc protecting group, the formation of the cyclobutane ring via cyclization reactions, and the attachment of the pyrazole moiety through nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further investigation.

Evaluation of 2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-yl}acetic acid in cellular and molecular assays has revealed intriguing biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer and inflammation. These findings are supported by computational modeling studies that predict favorable interactions between this compound and target proteins. Such insights are crucial for guiding further experimental validation and optimizing drug-like properties.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how 2-{4-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-1H-pyrazol-1-y}acetic acid interacts with biological targets at an atomic level. These simulations not only help identify potential binding sites but also provide insights into key interactions that contribute to its biological activity. By leveraging computational tools alongside experimental data, researchers can accelerate the process of identifying promising drug candidates.

Future directions for research on 2-{4-(1R,3R)-3-{((9H-fluorenine) methoxycarbonyl) amino)cyclobutane amido - 1 H - pyrazol - 1 - y l } acetic acid include exploring its derivatives to enhance potency and selectivity. Structural modifications such as changes to the fluorenylmethoxycarbonyl group or substitutions on the cyclobutane ring could lead to compounds with improved pharmacokinetic profiles. Additionally, investigating its mechanism of action will be crucial for understanding how it exerts its therapeutic effects and for identifying potential off-target interactions.

The development of novel pharmaceuticals is a complex process that involves collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing molecules like 2-{4-(1R , 3 R ) - 3 - { ( ( 9 H - fluorene ) n y l ) methox y carb o n y l ) amino ) cyc lobutan e am ide - 1 H - py ra z ol - 1 - y l } ac etic ac id ( C A S N o . 2171286 -66 - 9 ), while biologists provide essential insights into their biological activity and potential therapeutic applications. Pharmacologists contribute by evaluating drug-like properties such as solubility , bioavailability , and toxicity . Together , these efforts aim to bring new treatments to patients suffering from various diseases.

The impact of advancements in pharmaceutical chemistry extends beyond academic research . Companies specializing in contract research organizations (CROs) increasingly rely on sophisticated compounds like 2-{4-(1 R , 3 R ) - 3 - { ( ( 9 H - fluorene ) n y l ) meth ox y carb o n y l ) amino ) cyc lobutan e am ide - 1 H - py ra z ol - 1 - y l } ac etic ac id ( C A S N o .2171286 -66 - 9 ) to develop new drugs for unmet medical needs . These organizations leverage cutting-edge technologies to streamline drug discovery pipelines , reducing time-to-market while maintaining high standards of quality control . As a result , patients stand to benefit from faster access to innovative therapies.

In conclusion,2-{4-(1 R , 3 R ) - 3 - { ( ( 9 H - fluorene ) n y l ) meth ox y carb o n y l ) amino ) cyc lobutan e am ide - H py ra z ol y l } ac etic ac id ( C A S N o .2171286 u e u g e u s t u g e u s t u g e) represents a significant advancement in pharmaceutical chemistry . Its unique structure offers exciting possibilities for developing novel therapeutics with improved efficacy and reduced side effects . Through continued research and collaboration across disciplines , scientists are poised to unlock its full potential , ultimately benefiting patients worldwide.